![molecular formula C16H20N2OS B2576386 N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide CAS No. 2411317-88-7](/img/structure/B2576386.png)
N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide, also known as BMY, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization in Medicinal Chemistry
N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide, a compound with potential for versatile applications in medicinal chemistry, has been synthesized and characterized in various studies. For instance, research focused on synthesizing novel derivatives for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agent properties. The synthesis approach involved the reaction of alkyl/aryl isothiocyanates with celecoxib, producing compounds evaluated for their biological activities and showing promising results in terms of anti-inflammatory and analgesic activities without causing significant tissue damage compared to controls (Ş. Küçükgüzel et al., 2013).
Organic Synthesis and Material Science
In organic synthesis and material science, this compound's derivatives have been utilized for constructing complex molecules and materials with specific properties. For example, the development of new benzannulation processes to construct 1-Naphthols via reactions of aryl tert-butyl ynol ethers with ynamides or ynol ethers showcases the compound's role in facilitating efficient organic transformations, offering good yields and broad substrate scope (Yihui Bai et al., 2015).
Antipsychotic Profile and Neurological Applications
The compound's derivatives have also been explored for their potential in neurology, particularly in developing antipsychotic medications. Research into linking bridge modifications on the antipsychotic profile of some phthalimide and isoindolinone derivatives indicates that compounds with a four-carbon spacer exhibit optimal activity, offering insights into the design of potential antipsychotic agents (M. H. Norman et al., 1996).
Cardiac Electrophysiological Activity
Further, studies on the synthesis and cardiac electrophysiological activity of N-substituted-4-(1H-imidazol-1-yl)benzamides reveal their potential as selective class III agents, indicating the compound's relevance in developing treatments for cardiac conditions (T. K. Morgan et al., 1990).
properties
IUPAC Name |
N-[(4-benzylthiomorpholin-3-yl)methyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2OS/c1-2-6-16(19)17-11-15-13-20-10-9-18(15)12-14-7-4-3-5-8-14/h3-5,7-8,15H,9-13H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFOYIUGXWAYMDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCC1CSCCN1CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.